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Compound of Interest

Compound Name: Naphthol Green B

Cat. No.: B7797374

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and

handling precautions for Naphthol Green B (C.I. 10020; CAS No. 19381-50-1). This document

is intended to equip laboratory personnel with the necessary information to conduct risk

assessments and implement safe handling procedures. Notably, there are discrepancies in the

GHS classification of Naphthol Green B among suppliers; therefore, a cautious approach is

strongly advised.

Safety Data Summary
While some suppliers classify Naphthol Green B as non-hazardous under GHS/CLP

regulations[1][2][3][4], others consider it a hazardous substance, citing potential for eye, skin,

and respiratory tract irritation[5][6]. One safety data sheet explicitly states it is considered a

hazardous substance according to OSHA 29 CFR 1910.1200[7]. Given these inconsistencies, it

is prudent to handle Naphthol Green B as a potentially hazardous chemical.

Physical and Chemical Properties
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Naphthol Green B is a dark green to black powder.[5] It is a nitroso dye that is soluble in

water.[1][7]

Property Value References

Synonyms Acid Green 1, C.I. 10020 [5]

CAS Number 19381-50-1 [2]

Molecular Formula C₃₀H₁₅FeN₃Na₃O₁₅S₃ [5]

Molecular Weight 878.45 g/mol [5]

Appearance Dark green powder [5][7]

Odor Odorless [5]

Solubility in Water Soluble [1][7]

pH
9.3 (10 g/L aqueous solution at

20°C)
[2]

Melting Point 349.84 °C [8]

Boiling Point Not available [9]

Flash Point Not applicable [2][9]

Auto-ignition Temperature Not determined [2]

Toxicological Data
Comprehensive toxicological data for Naphthol Green B is limited, and the toxicological

properties have not been fully investigated.[9] Acute toxicity data such as LD50 and LC50

values are largely unavailable.[5][6] However, some sources indicate potential for irritation.
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Endpoint Result References

Acute Oral Toxicity

LD50: Not available. May be

harmful if swallowed, causing

irritation of the digestive tract.

[5][6]

Acute Dermal Toxicity

LD50: Not available. May be

harmful if absorbed through

the skin, causing skin irritation.

[5][6]

Acute Inhalation Toxicity
LC50: Not available. Causes

respiratory tract irritation.
[5][6]

Skin Corrosion/Irritation Causes skin irritation. [5][6]

Serious Eye Damage/Irritation Causes eye irritation. [5][6]

Respiratory or Skin

Sensitization
No information available. [9]

Carcinogenicity
Not listed by IARC, NTP,

ACGIH, OSHA, or Mexico.
[9]

Germ Cell Mutagenicity No information available. [9]

Reproductive Toxicity No information available. [9]

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.
[6]

Specific Target Organ Toxicity

(Repeated Exposure)

Repeated or prolonged

exposure can produce target

organ damage (lungs, mucous

membranes).

[6]

Ecological Information
Naphthol Green B is soluble in water and is likely to be mobile in the environment.[9] Dyes

can be persistent in natural environments.[7] While some acid dyes show toxicity to aquatic life,

specific data for Naphthol Green B is scarce.[7] It is advised not to empty it into drains.[9]
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Experimental Protocols: Risk Assessment and Safe
Handling
Given the conflicting safety information, a thorough risk assessment should be conducted

before using Naphthol Green B. The following protocol outlines the key steps for safe handling

in a research laboratory.

Objective: To safely handle Naphthol Green B powder and solutions, minimizing exposure and

risk.

Materials:

Naphthol Green B solid

Appropriate solvent (e.g., distilled water)

Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves

Chemical fume hood or ventilated enclosure

Weighing paper/boat

Spatula

Glassware for solution preparation

Labeled waste container

Procedure:

Pre-Handling Review:

Review the Safety Data Sheet (SDS), paying close attention to the hazard statements and

precautionary measures. Note the discrepancies in GHS classification and opt for the

more stringent precautions.

Ensure the availability and proper functioning of all necessary safety equipment, including

the chemical fume hood and emergency eyewash station/shower.
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Personal Protective Equipment (PPE):

Wear chemical safety goggles at all times.

Wear a lab coat to protect clothing.

Wear nitrile gloves to prevent skin contact. Change gloves immediately if they become

contaminated.

Handling and Preparation (in a Chemical Fume Hood):

Conduct all weighing and solution preparation activities within a certified chemical fume

hood to control dust and potential vapors.

Use a spatula to carefully transfer the Naphthol Green B powder to a weighing boat.

Avoid creating dust.

Slowly add the powder to the solvent in a beaker or flask, stirring gently to dissolve.

Cap the container when not in use.

Storage:

Store Naphthol Green B in a tightly closed container in a cool, dry, and well-ventilated

area.

Keep it away from incompatible materials such as strong oxidizing agents.[7][9]

Spill and Waste Disposal:

Minor Spills: For small spills of the powder, carefully sweep up the material, avoiding dust

generation, and place it in a labeled, sealed container for disposal.[7]

Liquid Spills: For solutions, absorb the spill with an inert material (e.g., vermiculite, sand)

and place it in a sealed container for disposal.

Waste Disposal: Dispose of all waste materials (including contaminated gloves and

weighing paper) in a designated hazardous waste container in accordance with local,
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state, and federal regulations. Do not dispose of down the drain.[9]

First Aid Measures:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[5]

In case of skin contact: Immediately wash skin with plenty of soap and water. Remove

contaminated clothing. Get medical attention if irritation develops.[5]

If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.[5]

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Get medical attention.[5]

Visualizations
Signaling Pathways and Experimental Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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